3'-p-O-Benzyl-6α-hydroxy Paclitaxel

• Molecular Formula: C₅₄H₅₇NO₁₆
• Molecular Weight: 976.03

Description

3'-p-O-Benzyl-6α-hydroxy Paclitaxel is a semi-synthetic derivative of Paclitaxel, a well-known chemotherapeutic agent used to treat various cancers. Paclitaxel exerts its antimitotic activity by stabilizing microtubules, thereby disrupting cell division. Structural modifications to Paclitaxel, such as the introduction of a benzyl group at the 3'-p-O position and a hydroxyl group at the 6α position, aim to enhance metabolic stability, solubility, or therapeutic efficacy .

Molecular Formula: C54H57NO16 Molecular Weight: 976 g/mol (as per ) . Notably, discrepancies exist in literature; for example, cites a related derivative (N-Debenzoyl variant) with a molecular weight of 871.92 g/mol, highlighting the importance of precise structural identification .

Comparison with Similar Compounds

Structural and Molecular Differences

The table below compares 3'-p-O-Benzyl-6α-hydroxy Paclitaxel with key analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Source
This compound	C54H57NO16	976	Benzyl group at 3'-p-O; 6α-hydroxy
6α-Hydroxy Paclitaxel	C47H51NO15	853.91	Lacks benzyl group; retains 6α-hydroxy
N-Debenzoyl-3'-p-O-Benzyl-6α-hydroxy Paclitaxel	C47H53NO15	871.92	Debenzoylated core; retains 3'-p-O-benzyl
N-Desbenzoyl-N-tert-BOC-N,O-isopropylidene derivative	C55H65NO17	1012.1	tert-Butoxycarbonyl and isopropylidene groups

Functional Implications

The tert-butoxycarbonyl (BOC) and isopropylidene groups in the C55H65NO17 derivative further enhance steric protection, though this may reduce solubility .

Solubility and Bioavailability: Benzyl groups are hydrophobic, which may lower aqueous solubility compared to unmodified Paclitaxel. However, the 6α-hydroxy group could introduce mild polarity, balancing solubility and membrane permeability .

Therapeutic Potential: 6α-Hydroxy Paclitaxel is primarily a metabolite, with reduced antineoplastic activity compared to Paclitaxel .